(E,E)-2,4-Hexadienal

• CAS No.: 142-83-6
• Product Name: (E,E)-2,4-Hexadienal
• Molecular Formula: C6H8O
• Molecular Weight: 96.13 g/mol
• IUPAC Name: (2E,4E)-hexa-2,4-dienal
• Standard InChI: InChI=1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2+,5-4+
• Standard InChIKey: BATOPAZDIZEVQF-MQQKCMAXSA-N
• Isomeric SMILES: C/C=C/C=C/C=O
• SMILES: CC=CC=CC=O
• Canonical SMILES: CC=CC=CC=O
• Boiling Point: 174.0 °C; 174 °C; 76 °C @ 30 mm Hg
• Density: 0.898 @ 20 °C; 0.896-0.902 (20°)
• Physical Description: Yellow liquid; powerful but sweet-green aroma, in dilution pleasant citrusy green
• Description: (E,E)-2,4-hexadienal is a hexadienal that is hexanal with trans double bonds at positions 2 and 4. It is found in tomatoes, kiwi fruit, mangoes, potato chips, herbs and spices. It has a role as a flavouring agent and a plant metabolite. It is a polyunsaturated fatty aldehyde, a hexadienal and a volatile organic compound.
• Solubility: In water, 8.1X10+3 mg/L @ 25 °C /Estimated/; Slightly soluble in water; miscible in oils; soluble (in ethanol)
• Synonyms: 2,4-hexadienal; 2,4-hexadienal, (E,E)-isomer; 2,4-hexadienal, (E,Z)-isome
• Vapor Pressure: 4.8 mm Hg @ 25 °C /Estimated/
• PubChem Compound: 637564
• Last Modified: Nov 11 2021